Methyl trans-communate
Overview
Description
Methyl trans-communate is a diterpenoid compound derived from communic acids, which are naturally occurring substances found in various plant species, particularly conifers. This compound is characterized by its labdane skeleton and is known for its diverse biological activities and applications in synthetic chemistry .
Preparation Methods
Methyl trans-communate can be synthesized through several routes. One common method involves the selective degradation of side chains and stereoselective formation of the desired configuration. The synthesis can start from either this compound or methyl cis-communate, or a mixture of both . Industrial production methods often involve the use of specific reagents and catalysts to ensure high yield and purity.
Chemical Reactions Analysis
Methyl trans-communate undergoes various chemical reactions, including:
Reduction: Common reducing agents such as lithium aluminum hydride (LiAlH4) can be used to reduce the compound to its corresponding alcohols.
Substitution: Halogenation and other substitution reactions can be performed using reagents like halides and nucleophiles.
The major products formed from these reactions include epoxides, alcohols, and substituted derivatives, which are valuable intermediates in further synthetic processes .
Scientific Research Applications
Methyl trans-communate has a wide range of applications in scientific research:
Medicine: Its derivatives are explored for potential therapeutic applications due to their bioactivity.
Mechanism of Action
The mechanism of action of Methyl trans-communate involves its interaction with specific molecular targets and pathways. For instance, its antibacterial activity is attributed to its ability to disrupt bacterial cell membranes. The compound’s antitumoral effects are linked to its capacity to induce apoptosis in cancer cells by modulating signaling pathways .
Comparison with Similar Compounds
Methyl trans-communate is compared with other similar compounds such as:
This compound: Differing in the stereochemistry of the double bonds.
Mirceo Communic Acid: A regioisomer with a different location of the double bonds.
4-epi-trans-Communic Acid: A C4 epimer of trans-communic acid.
ent-trans-Communic Acid: The enantiomer of trans-communic acid.
These compounds share similar labdane skeletons but differ in their stereochemistry and biological activities, highlighting the uniqueness of this compound .
Properties
CAS No. |
1235-39-8 |
|---|---|
Molecular Formula |
C21H32O2 |
Molecular Weight |
316.5 g/mol |
IUPAC Name |
methyl (1S,4aR,5S,8aR)-1,4a-dimethyl-6-methylidene-5-[(2E)-3-methylpenta-2,4-dienyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylate |
InChI |
InChI=1S/C21H32O2/c1-7-15(2)9-11-17-16(3)10-12-18-20(17,4)13-8-14-21(18,5)19(22)23-6/h7,9,17-18H,1,3,8,10-14H2,2,4-6H3/b15-9+/t17-,18+,20+,21-/m0/s1 |
InChI Key |
WYJKGKPQXWDIQP-BRUWWATDSA-N |
SMILES |
CC(=CCC1C(=C)CCC2C1(CCCC2(C)C(=O)OC)C)C=C |
Isomeric SMILES |
C/C(=C\C[C@H]1C(=C)CC[C@@H]2[C@@]1(CCC[C@]2(C)C(=O)OC)C)/C=C |
Canonical SMILES |
CC(=CCC1C(=C)CCC2C1(CCCC2(C)C(=O)OC)C)C=C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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